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Compound of Interest

Compound Name: Butriptyline-d6
CAS No.: 1189736-19-3
Cat. No.: B563698
Get Quote
. J

Executive Summary & Core Directive

Do not dispose of Butriptyline-d6 down the drain or in general trash.[1]

Butriptyline-d6 (3-[10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl]-N,N,2-trimethylpropan-1-
amine-d6) is a stable isotope-labeled tricyclic antidepressant (TCA).[1] While chemically
identical to its non-labeled parent in terms of toxicity, its disposal requires a dual-layer
approach:[1]

+ Chemical Safety: It is a toxic organic amine with significant aquatic persistence.[1]

¢ Inventory Integrity: As a high-value internal standard, its disposal must be reconciled against
inventory logs to prevent "phantom loss" investigations during audits.

The authorized disposal method is High-Temperature Incineration via a licensed hazardous
waste contractor.[1]

Hazard Characterization & Technical Data
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Before initiating disposal, the waste stream must be accurately characterized.[1][2][3]

Butriptyline-d6 shares the toxicological profile of Butriptyline but is distinguished by its isotopic

enrichment.[1]

Parameter Technical Specification Operational Implication
Identifier for manifest (use
35941-65-2 (Parent); labeled )
CAS Number parent if labeled CAS

var.[1]

unavailable).[1]

Molecular Formula

C21H21DeN (approx.)[1]

Nitrogen-bearing organic;

requires thermal oxidation.[1]

Hazard Class

Acute Tox. 4 (Oral); Aquatic

Chronic

Toxic. Harmful if swallowed.[1]

Toxic to aquatic life.[1]

Physical State

Solid (Crystalline powder)

Particulate inhalation risk; use
HEPA filtration if weighing.[1]

Reactivity

Incompatible with strong

oxidizers

Segregate from nitric acid,

perchlorates, and peroxides.[1]

RCRA Status (US)

Non-listed (typically), but Toxic
Characteristic

Treat as Hazardous Waste
(Code D001/D003 if in solvent,

or generic Toxic).[1]

Senior Scientist Insight:Why Incineration? TCAs are lipophilic and persistent.[1] Standard

wastewater treatment plants (WWTPs) often fail to degrade these tricyclic rings, leading to

bioaccumulation in aquatic ecosystems.[1] High-temperature incineration (>1000°C) ensures

complete mineralization of the dibenzocycloheptene ring.[1]

Disposal Decision Matrix (Workflow)
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The following logic gate determines the correct disposal pathway based on the physical state of
your Butriptyline-d6 waste.

START: Identify Waste Stream
(Butriptyline-d6)

Physical State?

. Solvent Solution
Pure Solid / Powder (e.g., Methanol, DMSO)

Mixed with
Oxidizers?

Y

Container: Amber Glass
Secondary: Poly Bag

Container: HDPE or Glass
(Solvent Compatible)

CRITICAL: Segregate Immediately
Do NOT Combine

Label: 'Hazardous Waste'
Tag: 'Toxic', 'Flammable' (if solv)

Manifest: Organic Pharmaceutical Waste
(Stable Isotope)

FINAL: High-Temp Incineration
(Licensed Contractor)
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Figure 1: Decision tree for the safe segregation and packaging of Butriptyline-d6 waste
streams.

Detailed Operational Protocol
Phase 1: Preparation & Segregation

» Inventory Reconciliation: Before disposal, weigh the remaining Butriptyline-d6. Record the
mass in your Laboratory Information Management System (LIMS).[1]

o Rationale: Deuterated standards are expensive ($500+/mg).[1] Discrepancies between
usage logs and disposal weights trigger theft/loss audits.[1]

» Solvent Compatibility Check: If the standard is in solution (e.g., Methanol or Acetonitrile),
ensure the waste container is compatible with the solvent.[1]

o Rule: Do not mix with oxidizing acids (Nitric, Chromic).[1] TCAs can form hazardous
byproducts or react exothermically with strong oxidizers [1].[1]

Phase 2: Packaging

e Primary Container:

o Solids: Place the original vial into a clear polyethylene bag (secondary containment)
before placing it in the solid waste drum.

o Liquids: Pour into a dedicated "Organic Waste — Toxic" carboy.[1]

o Note: If the solution contains halogenated solvents (DCM, Chloroform), it must go into the
"Halogenated" waste stream.[1]

o Deactivation (Spills Only):
o For minor benchtop spills, absorb with vermiculite or chem-pads.[1]

o Clean the surface with a mild surfactant followed by water.[1] Do not use bleach (sodium
hypochlorite) immediately, as it may react with amine residues; use a detergent-based
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cleaner first [2].[1]

Phase 3: Labeling & Documentation

Attach a hazardous waste tag with the following specific data points:

e Chemical Name: Butriptyline-d6 (Solution/Solid).[1]

e Hazards: Toxic, Environmental Hazard.[1] (Add "Flammable" if in solvent).[1]

e Generator Info: Lab Name / PI Name.

Compliance Check: Ensure the label explicitly states "Deuterated Internal Standard" if your

facility tracks isotopes separately for radiation safety (though D6 is stable/non-radioactive,

some safety officers segregate all isotopes).[1]

Emergency Contingencies

Scenario

Immediate Action

Mitigation Strategy

Skin Contact

Wash immediately with soap

and water for 15 mins.[1]

TCAs are absorbed dermally.
[1] Monitor for anticholinergic
symptoms (dry mouth, blurred
vision).[1][4][5]

Inhalation

Evacuate to fresh air.[1][6][7]
[8]

If powder is aerosolized, move
to fresh air.[1][7] Seek medical
attention if respiratory irritation

OcCcurs.

Eye Contact

Flush with water for 15 mins.[1]

Remove contact lenses.[1][6]
Consult an ophthalmologist if

irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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